Cas no 1935616-13-9 (2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid
• CAS No: 1935616-13-9
• CID: 4630444
• PubChem ID: 131045276
• Update Time: 2025-06-08

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)acetic acid
• 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid

Additional information on 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid

Recent Advances in the Application of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid (CAS: 1935616-13-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid (CAS: 1935616-13-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This molecule, characterized by its unique oxolane ring and tert-butoxycarbonyl (Boc) protected amino group, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have highlighted its potential in the design of novel therapeutics, particularly in the areas of enzyme inhibition, peptide mimetics, and prodrug development.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid as a building block for the synthesis of protease inhibitors. The researchers utilized this compound to develop a series of inhibitors targeting the SARS-CoV-2 main protease (Mpro), showcasing its role in addressing emerging viral threats. The Boc-protected amino group was found to enhance the stability of the intermediate, facilitating efficient downstream modifications.

In another groundbreaking study (Nature Chemical Biology, 2023), this compound was employed in the development of peptide mimetics designed to modulate protein-protein interactions (PPIs). The oxolane ring structure provided conformational rigidity, which was critical for mimicking the secondary structure of native peptides. This approach has opened new avenues for targeting previously undruggable PPIs, particularly in oncology and neurodegenerative diseases.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid. A report in Organic Letters (2023) described an optimized, scalable synthesis route that significantly reduces production costs while maintaining high purity. This development is particularly relevant for industrial-scale applications, where cost-effective synthesis of key intermediates is crucial.

The compound's potential in prodrug design was highlighted in a recent ACS Medicinal Chemistry Letters publication (2024). Researchers demonstrated that the carboxylic acid functionality could be effectively utilized to create ester prodrugs of poorly soluble compounds, thereby improving their bioavailability. This application is particularly promising for oral drug delivery systems.

Ongoing research continues to explore the full potential of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)acetic acid in medicinal chemistry. Current investigations focus on its use in targeted drug delivery systems and as a scaffold for fragment-based drug discovery. The compound's unique structural features and demonstrated versatility suggest it will remain an important tool in pharmaceutical research for years to come.